Cas no 1805151-03-4 (Ethyl 6-(difluoromethyl)-2-methoxy-3-methylpyridine-4-acetate)

• Product Name: Ethyl 6-(difluoromethyl)-2-methoxy-3-methylpyridine-4-acetate
• CAS No: 1805151-03-4
• MF: C₁₂H₁₅F₂NO₃
• MW: 259.249210596085
• CID: 4895782
• Update Time: 2025-06-08

Ethyl 6-(difluoromethyl)-2-methoxy-3-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-2-methoxy-3-methylpyridine-4-acetate

• Inchi： 1S/C12H15F2NO3/c1-4-18-10(16)6-8-5-9(11(13)14)15-12(17-3)7(8)2/h5,11H,4,6H2,1-3H3
• InChI Key： VSARGGSWAXTLPA-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC(=O)OCC)=C(C)C(=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 6-(difluoromethyl)-2-methoxy-3-methylpyridine-4-acetate

Research Brief on Ethyl 6-(difluoromethyl)-2-methoxy-3-methylpyridine-4-acetate (CAS: 1805151-03-4)

Ethyl 6-(difluoromethyl)-2-methoxy-3-methylpyridine-4-acetate (CAS: 1805151-03-4) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and agrochemical development. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex molecules. This research brief aims to summarize the latest findings related to this compound, providing insights into its current applications and future prospects.

Recent literature highlights the synthetic pathways for Ethyl 6-(difluoromethyl)-2-methoxy-3-methylpyridine-4-acetate, emphasizing its role as an intermediate in the production of biologically active compounds. Researchers have developed efficient methods for its synthesis, including multi-step reactions involving halogenation, methoxylation, and esterification. The compound's unique structural features, such as the difluoromethyl group and methoxy substitution, contribute to its reactivity and potential utility in medicinal chemistry.

In the context of biological activity, preliminary studies suggest that Ethyl 6-(difluoromethyl)-2-methoxy-3-methylpyridine-4-acetate exhibits moderate inhibitory effects on certain enzymes and receptors, making it a candidate for further optimization. Its mechanism of action is believed to involve interactions with key binding sites, although detailed structural-activity relationship (SAR) studies are still ongoing. The compound's lipophilicity and metabolic stability are also under investigation to assess its suitability as a drug candidate.

Beyond pharmaceuticals, Ethyl 6-(difluoromethyl)-2-methoxy-3-methylpyridine-4-acetate has shown promise in agrochemical applications. Its derivatives have been tested for herbicidal and fungicidal activities, with some demonstrating efficacy against common plant pathogens. The difluoromethyl group, in particular, is thought to enhance the compound's bioactivity by influencing its binding affinity to target proteins in pests and fungi.

Future research directions for Ethyl 6-(difluoromethyl)-2-methoxy-3-methylpyridine-4-acetate include exploring its potential in combination therapies, optimizing its pharmacokinetic properties, and expanding its applications in material science. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of novel derivatives with improved efficacy and safety profiles. As the understanding of this compound's biological and chemical properties deepens, it is likely to play an increasingly important role in both pharmaceutical and agrochemical industries.